Cas no 2171769-83-6 (2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid)

• Product name: 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid
• CAS No: 2171769-83-6
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5602910
• PubChem ID: 165836601

2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid
• EN300-1628611
• 2171769-83-6
• 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid

• Inchi： 1S/C8H15NO4/c1-9-4-2-8(13,3-5-9)6(10)7(11)12/h6,10,13H,2-5H2,1H3,(H,11,12)
• InChI Key： CIWCCVJZCVNIBE-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)O)CCN(C)CC1

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 81Ų

Additional information on 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid

Introduction to 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid (CAS No. 2171769-83-6)

2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid, with the CAS number 2171769-83-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy group and a substituted piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid can be represented as follows: C₁₀H₁₇NO₄. The presence of multiple functional groups, such as the hydroxyl groups and the nitrogen-containing piperidine ring, imparts this compound with a range of physicochemical properties that are crucial for its biological activity. These properties include solubility, stability, and reactivity, which are essential for drug development and formulation.

Recent studies have highlighted the potential of 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been found to inhibit the activation of microglia, which are immune cells in the brain that can contribute to neuroinflammation when overactivated.

In addition to its neuroprotective properties, 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid has also shown potential in the management of metabolic disorders. Studies have demonstrated that this compound can improve insulin sensitivity and glucose metabolism, making it a promising candidate for the treatment of type 2 diabetes. The mechanism behind these effects is thought to involve the activation of peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that play a crucial role in regulating metabolic processes.

The pharmacokinetic profile of 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted through both renal and hepatic pathways.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid in human subjects. Early results from phase I trials have shown that this compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

The development of 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid as a therapeutic agent is part of a broader trend in pharmaceutical research towards identifying multi-target compounds that can address complex diseases with multiple underlying mechanisms. This approach aligns with the growing recognition that many diseases, particularly chronic conditions like neurodegenerative disorders and metabolic syndromes, involve multiple pathological pathways that need to be simultaneously targeted for effective treatment.

In conclusion, 2-Hydroxy-2-(4-hydroxy-1-methylpiperidin-4-yl)acetic acid (CAS No. 2171769-83-6) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing treatments for a range of diseases.